![molecular formula C9H7ClF3NO3 B2429108 Ethyl 4-chloro-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate CAS No. 2411635-93-1](/img/structure/B2429108.png)
Ethyl 4-chloro-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
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Description
Ethyl 4-chloro-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C9H7ClF3NO3 and its molecular weight is 269.6. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Ethyl 4-chloro-2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is involved in various synthetic processes. For instance, its derivatives have been synthesized through a one-pot three-component reaction, which is significant for the synthesis of related fluorinated fused heterocyclic compounds (Wang et al., 2012). Another study demonstrated its role in the condensation process with ethyl trifluoroacetate, leading to the formation of various acid and amide derivatives (Usachev, Bizenkov, & Sosnovskikh, 2007).
Application in Dye Synthesis
This compound plays a role in the synthesis of disperse dyes, particularly in the metal complexation of synthesized disperse dyes with copper, cobalt, and zinc metals. These dyes demonstrate excellent fastness properties on various fabrics (Abolude et al., 2021).
Role in Pharmaceutical Intermediates
In pharmaceutical research, this compound serves as an intermediate. For example, it is used in the synthesis of 3-(trifluoromethyl)indeno[2,1-c]pyran-1,9-diones, which are precursors to various pharmaceutical compounds (Usachev, Usachev, & Sosnovskikh, 2014). Additionally, its derivatives have been synthesized for potential applications in the development of new medicinal compounds, showcasing its versatility in drug discovery processes (Li et al., 2014).
Fluorescence Studies
Research has also explored its use in synthesizing compounds with fluorescent properties. Compounds derived from this compound exhibit fluorescence, indicating potential applications in bioimaging or material sciences (Al-Masoudi et al., 2015).
Anticancer Assessment
In the field of oncology, certain derivatives of this compound have been assessed for anticancer activity. One study focused on modifying the compound to enhance its cytotoxic activity against various cancer cell lines, indicating its potential in cancer research (Regal, Shabana, & El‐Metwally, 2020).
Properties
IUPAC Name |
ethyl 4-chloro-2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF3NO3/c1-2-17-8(16)6-4(10)3-5(9(11,12)13)14-7(6)15/h3H,2H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSAKCONQLYHRRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(NC1=O)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.